N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide

• IUPAC Name: N-(4-hydroxyphenyl)-2-(2-morpholin-4-yl-4-oxo-1,3-thiazol-5-yl)acetamide
• InChI: InChI=1S/C15H17N3O4S/c19-11-3-1-10(2-4-11)16-13(20)9-12-14(21)17-15(23-12)18-5-7-22-8-6-18/h1-4,12,19H,5-9H2,(H,16,20)
• InChI Key: HKARSZJLUPVJLY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC(=O)C(S2)CC(=O)NC3=CC=C(C=C3)O
• Molecular Formula: C15H17N3O4S
• Molecular Weight: 335.4 g/mol

Description

N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide is a useful research compound. Its molecular formula is C15H17N3O4S and its molecular weight is 335.38. The purity is usually 95%.
BenchChem offers high-quality N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Chemical Synthesis

The study of crystal structures of similar compounds provides insights into the chemical behavior and potential applications of "N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide". For instance, research by Galushchinskiy et al. (2017) focused on the crystal structures of two related (oxothiazolidin-2-ylidene)acetamides, providing a comparative analysis that can be relevant for understanding the structural characteristics and synthesis pathways of similar compounds Galushchinskiy, A. N., Slepukhin, P., & Obydennov, K. (2017).

Pharmacological Activities

Research into compounds with similar structures to "N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide" has demonstrated a range of pharmacological activities. For example, Gul et al. (2017) explored the synthesis, antimicrobial evaluation, and hemolytic activity of 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives. Their findings indicated that some of these compounds exhibited antimicrobial activity against selected microbial species, suggesting potential applications in developing new antimicrobial agents Gul, S., Aziz‐ur‐Rehman, Abbasi, M., Khan, K., Nafeesa, K., Siddiqa, A., Akhtar, M., Shahid, M., & Subhani, Z. (2017).

Antitumor Properties

The antitumor properties of similar compounds have also been investigated. Horishny et al. (2020) synthesized new N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, which showed promise for the search of new anticancer agents due to their anticancer activity screening results. This indicates the potential of "N-(4-hydroxyphenyl)-2-[2-(morpholin-4-yl)-4-oxo-4,5-dihydro-1,3-thiazol-5-yl]acetamide" and related compounds in contributing to the development of novel cancer therapies Horishny, V., Drapak, I., Chaban, T., Ostapiuk, Y., & Matiychuk, V. (2020).